[(4-Ethylphenyl)methyl](2-methylprop-2-en-1-yl)amine

• Molecular Formula: C13H19N
• Molecular Weight: 189.30 g/mol
• IUPAC Name: N-[(4-ethylphenyl)methyl]-2-methylprop-2-en-1-amine
• InChI: InChI=1S/C13H19N/c1-4-12-5-7-13(8-6-12)10-14-9-11(2)3/h5-8,14H,2,4,9-10H2,1,3H3
• InChI Key: DLNSEDLJUOPAEO-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)CNCC(=C)C

Description

(4-Ethylphenyl)methylamine is a secondary amine featuring a 4-ethylbenzyl group and a methallyl (2-methylprop-2-en-1-yl) substituent. Its molecular formula is C₁₂H₁₉N, with a molecular weight of 177.29 g/mol . The compound is classified as a liquid at room temperature and is commercially available for research purposes, though its specific biological or industrial applications remain underexplored in the literature .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (4-Ethylphenyl)methylamine typically involves the reaction of 4-ethylbenzyl chloride with 2-methylprop-2-en-1-amine under basic conditions. The reaction is carried out in an organic solvent such as dichloromethane or toluene, with a base like sodium hydroxide or potassium carbonate to facilitate the nucleophilic substitution reaction. The reaction mixture is then stirred at room temperature or slightly elevated temperatures to ensure complete conversion .

Industrial Production Methods

On an industrial scale, the production of (4-Ethylphenyl)methylamine may involve continuous flow reactors to optimize the reaction conditions and improve yield. The use of catalysts and advanced purification techniques such as distillation or chromatography ensures the production of high-purity compounds suitable for various applications .

Chemical Reactions Analysis

Types of Reactions

(4-Ethylphenyl)methylamine undergoes several types of chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or hydrogen peroxide to form corresponding oxides.

Reduction: Reduction reactions using agents like lithium aluminum hydride can convert the compound into its reduced forms.

Substitution: The amine group can participate in nucleophilic substitution reactions with various electrophiles, leading to the formation of substituted derivatives.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Alkyl halides or acyl chlorides in the presence of a base.

Major Products Formed

Oxidation: Corresponding oxides or hydroxyl derivatives.

Reduction: Reduced amine derivatives.

Substitution: Substituted amine derivatives with various functional groups.

Scientific Research Applications

(4-Ethylphenyl)methylamine has several applications in scientific research:

Chemistry: Used as a building block in organic synthesis for the preparation of more complex molecules.

Biology: Investigated for its potential biological activity and interactions with biomolecules.

Medicine: Explored for its potential therapeutic properties and as a precursor for drug development.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of (4-Ethylphenyl)methylamine involves its interaction with specific molecular targets, such as enzymes or receptors. The compound can bind to these targets, modulating their activity and leading to various biological effects. The exact pathways and molecular interactions depend on the specific application and context of use .

Comparison with Similar Compounds

Key Observations :

• Lipophilicity : The ethyl and bromo substituents increase hydrophobicity, whereas methoxy groups improve water solubility .
• Reactivity : Methallyl and allyl groups confer susceptibility to electrophilic addition or oxidation, influencing stability and metabolic pathways .

Stability and Reactivity

• Methallyl Group : The conjugated double bond in the methallyl substituent may lead to polymerization under acidic conditions or oxidation to epoxides .

Biological Activity

(4-Ethylphenyl)methylamine, also known as a substituted amine, has garnered attention for its potential biological activities and applications in medicinal chemistry. This compound is of particular interest due to its structural properties that may influence its interactions with biological targets, leading to various pharmacological effects.

Chemical Structure and Properties

The compound can be described by the following chemical structure:

• Chemical Formula : C13H17N
• Molecular Weight : 201.28 g/mol

The compound features an ethyl group attached to a phenyl ring, along with a propenyl amine moiety. This unique combination may enhance its lipophilicity and modulate its interaction with biological membranes.

Mechanisms of Biological Activity

The biological activity of (4-Ethylphenyl)methylamine has been investigated through various studies focusing on its interaction with biomolecules. The mechanisms include:

• Enzyme Inhibition : The compound may act as an inhibitor for specific enzymes, altering metabolic pathways.
• Receptor Modulation : It has been shown to bind to certain receptors, potentially affecting neurotransmission and other signaling pathways.
• Antimicrobial Properties : Preliminary studies indicate that the compound exhibits antimicrobial activity against various pathogens.

Case Studies

• Antimicrobial Activity : A study evaluated the compound's efficacy against common bacterial strains. The results indicated significant inhibition of growth in both Gram-positive and Gram-negative bacteria, suggesting its potential as an antimicrobial agent.
• Cytotoxicity Assays : In vitro assays demonstrated that (4-Ethylphenyl)methylamine exhibited cytotoxic effects on cancer cell lines. The compound showed dose-dependent inhibition of cell proliferation, indicating potential applications in cancer therapy.
• Neurotransmitter Interaction : Research indicated that the compound could influence serotonin and dopamine levels in neuronal cultures, hinting at possible antidepressant or anxiolytic effects.

Data Table of Biological Activities

Biological Activity	Methodology	Result
Antimicrobial	Disk diffusion assay	Inhibition zone > 15 mm
Cytotoxicity	MTT assay	IC50 = 25 µM
Receptor binding affinity	Radiolabeled binding assay	Ki = 150 nM